2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 4-nitrobenzoate

• Molecular Formula: C20H14N4O4
• Molecular Weight: 374.3 g/mol
• IUPAC Name: [2-(benzotriazol-2-yl)-4-methylphenyl] 4-nitrobenzoate
• InChI: InChI=1S/C20H14N4O4/c1-13-6-11-19(28-20(25)14-7-9-15(10-8-14)24(26)27)18(12-13)23-21-16-4-2-3-5-17(16)22-23/h2-12H,1H3
• InChI Key: LJKLDIMZZMGDKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])N3N=C4C=CC=CC4=N3

Description

2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 4-nitrobenzoate is a chemical compound with the molecular formula C₁₆H₁₅N₃O.

Structure: It consists of a benzotriazole ring, a phenyl ring, and a nitrobenzoate group.

Purpose: This compound finds applications in various fields due to its unique properties.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps, including the condensation of appropriate starting materials.

Reaction Conditions: Specific reaction conditions depend on the chosen synthetic route.

Industrial Production: While I don’t have specific industrial production methods, research labs typically prepare it on a smaller scale.

Chemical Reactions Analysis

Reactivity: It undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives with modified functional groups.

Scientific Research Applications

Chemistry: Used as a UV absorber in coatings, plastics, and polymers.

Biology: Investigated for its potential as an enzyme inhibitor or biological probe.

Medicine: Research on its pharmacological properties and potential therapeutic applications.

Industry: UV stabilizers in plastics, dyes, and pigments.

Mechanism of Action

Targets: It may interact with specific enzymes or receptors.

Pathways: Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to other benzotriazole derivatives.

Similar Compounds: Some related compounds include other benzotriazole-based UV absorbers and phenolic compounds.

Remember that this compound’s applications and research are continually evolving, so staying up-to-date with the latest literature is essential